Cas no 1003-96-9 ((2,5-dimethylfuran-3-yl)methanol)

• Product Name: (2,5-dimethylfuran-3-yl)methanol
• CAS No: 1003-96-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD11646256
• CID: 1127886
• PubChem ID: 10396847
• Update Time: 2025-10-22

(2,5-dimethylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)methanol
• SureCN3100001
• 2,5-dimethyl-3- hydroxymethylfuran
• 3-hydroxymethyl-2,5-dimethylfuran
• (2,5-dimethyl-furan-3-yl)carbinol
• CC01109
• (2,5-Dimethyl-3-furyl)methyl alcohol
• (2,5-dimethyl-furan-3-yl)-methanol
• 2,5-dimethylfuran-3-methanol
• 2,5-dimethyl-3-(hydroxymethyl)furan
• (2,5-Dimethyl-3-furyl)methanol
• 3-Furanmethanol, 2,5-dimethyl-
• EN300-108594
• YZKVNZQOYBRCPL-UHFFFAOYSA-N
• AKOS009358521
• CS-0280239
• H10999
• MFCD11646256
• SCHEMBL3100001
• STL388007
• 2,5-dimethyl-3-furanmethanol
• CHEMBL4540364
• DTXSID00439154
• AS-49349
• 1003-96-9
• ALBB-016285

• MDL： MFCD11646256
• Inchi： 1S/C7H10O2/c1-5-3-7(4-8)6(2)9-5/h3,8H,4H2,1-2H3
• InChI Key： YZKVNZQOYBRCPL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CO)=C1C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.4Ų

(2,5-dimethylfuran-3-yl)methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2,5-dimethylfuran-3-yl)methanol

Introduction to (2,5-Dimethylfuran-3-yl)Methanol (CAS No. 1003-96-9)

Introduction

(2,5-Dimethylfuran-3-yl)methanol, commonly referred to as (2,5-dimethylfuran-3-yl)methanol, is a chemical compound with the CAS registry number 1003-96-9. This compound belongs to the class of furan derivatives and has gained significant attention in recent years due to its unique properties and potential applications in various fields. The molecule consists of a furan ring substituted with two methyl groups at positions 2 and 5, along with a hydroxymethyl group at position 3. Its structure makes it a versatile compound with interesting chemical and physical properties.

Chemical Structure and Properties

The molecular formula of (2,5-dimethylfuran-3-yl)methanol is C₇H₁₀O₂, and its molecular weight is approximately 126.16 g/mol. The compound exists as a colorless liquid with a pleasant odor. Its boiling point is around 148°C, and it has a density of 1.04 g/cm³ at 25°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane.

Synthesis and Production

The synthesis of (2,5-dimethylfuran-3-yl)methanol typically involves the hydroxylation of the corresponding furan derivative. One common method is the catalytic hydrogenation of the aldehyde precursor using a suitable catalyst such as Raney nickel or palladium on carbon. This reaction yields the desired alcohol product with high purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods, reducing the overall cost and environmental impact.

Applications in Industry and Research

(2,5-Dimethylfuran-3-yl)methanol has found applications in various industries due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including antibiotics and antiviral agents. Its ability to form stable intermediates makes it valuable in medicinal chemistry research.

In the fragrance industry, this compound is used as a flavoring agent due to its pleasant odor profile. It contributes to the aroma of various food products and personal care items. Additionally, it finds use in the synthesis of specialty chemicals, such as surfactants and polymers.

Recent studies have explored its potential as a precursor for bio-based materials. For instance, researchers have investigated its use in the production of biodegradable plastics and renewable fuels. These applications highlight its versatility and importance in sustainable chemistry.

Biological Activity and Toxicology

The biological activity of (2,5-dimethylfuran-3-yl)methanol has been studied extensively in recent years. In vitro studies have shown that it exhibits moderate antioxidant activity, making it a potential candidate for use in nutraceuticals and cosmeceuticals. Furthermore, it has demonstrated anti-inflammatory properties in animal models, suggesting its potential application in treating inflammatory diseases.

Toxicological studies indicate that (2,5-dimethylfuran-3-yl)methanol is generally considered safe when used at recommended levels. However, prolonged exposure or high doses may cause mild irritation to the skin and eyes. Regulatory agencies have established guidelines for its safe handling and use in industrial settings.

Environmental Impact and Sustainability

The environmental impact of (2,5-dimethylfuran-3-yl)methanol has been a topic of interest due to its increasing use in various applications. Studies have shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly alternative to traditional chemicals.

Recent advancements in green chemistry have focused on improving the sustainability of its production processes. For example, researchers have developed enzymatic catalysts that enable selective transformations with minimal by-products. These innovations align with global efforts to reduce carbon footprints and promote circular economy principles.

Future Prospects

The future prospects for (2,5-dimethylfuran-3-yl)methanol are promising given its diverse applications and ongoing research into new uses. The compound's role as an intermediate in drug discovery continues to expand as researchers explore novel therapeutic targets.

In addition to pharmaceuticals, there is growing interest in leveraging its properties for advanced materials science applications. For instance, it is being investigated as a building block for nanomaterials with tailored electronic properties.

The increasing demand for sustainable chemicals further underscores the importance of (2,5-dimethylfuran-3-yl)methanol as a key player in green chemistry initiatives.